8-Methyl-3-[(4-methylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-methyl-3-[(4-methylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C16H27N3O2/c1-12-3-7-16(8-4-12)14(20)19(15(21)17-16)11-18-9-5-13(2)6-10-18/h12-13H,3-11H2,1-2H3,(H,17,21)
• InChI Key: JQRZCDCLGAUGRW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(CC1)C(=O)N(C(=O)N2)CN3CCC(CC3)C
• Molecular Formula: C16H27N3O2
• Molecular Weight: 293.40 g/mol

Description

8-Methyl-3-[(4-methylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione, also known as MPMD, is a novel synthetic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MPMD is a spirocyclic compound that belongs to the family of diazaspiro compounds, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 8-Methyl-3-[(4-methylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione is not fully understood, but it is thought to act on multiple targets in the brain and other organs. This compound has been shown to modulate the activity of various neurotransmitters, including dopamine, serotonin, and norepinephrine, which are involved in mood regulation. This compound also acts as an antioxidant and anti-inflammatory agent, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including modulation of neurotransmitter levels, reduction of oxidative stress, and inhibition of inflammation. This compound has been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the survival and growth of neurons. This compound has also been shown to reduce the levels of pro-inflammatory cytokines, which are involved in the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

8-Methyl-3-[(4-methylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione has several advantages for lab experiments, including its high purity, stability, and solubility in water and organic solvents. However, one limitation of this compound is its relatively high cost, which may limit its use in large-scale experiments. Additionally, further studies are needed to fully understand the safety and toxicity profile of this compound.

Future Directions

There are several future directions for research on 8-Methyl-3-[(4-methylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione. One potential application of this compound is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Further studies are needed to fully understand the neuroprotective effects of this compound and its potential as a therapeutic agent for these diseases. Additionally, this compound may have potential as a chemotherapeutic agent for the treatment of cancer. Further studies are needed to fully understand the anticancer properties of this compound and its potential as a treatment for various types of cancer. Finally, this compound may have potential as a new class of antidepressant and anxiolytic agents. Further studies are needed to fully understand the mechanism of action of this compound and its potential as a treatment for mood disorders.

Synthesis Methods

The synthesis of 8-Methyl-3-[(4-methylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione involves a multi-step process that starts with the reaction of 4-methylpiperidine with ethyl acetoacetate to form 4-methylpiperidin-1-yl)ethyl acetoacetate. This intermediate is then reacted with 2-bromo-2-methylpropanoic acid to form the spirocyclic compound, this compound. The synthesis of this compound has been optimized to yield high purity and high yield.

Scientific Research Applications

8-Methyl-3-[(4-methylpiperidin-1-yl)methyl]-1,3-diazaspiro[4.5]decane-2,4-dione has been studied for its potential therapeutic applications in various fields of medicine, including neurology, psychiatry, and oncology. This compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound also exhibits antidepressant and anxiolytic effects in animal models of depression and anxiety disorders. Additionally, this compound has been shown to have anticancer properties in vitro, indicating its potential as a chemotherapeutic agent.